Cas no 1227571-47-2 (5-CHLORO-2-FLUORO-4-HYDROXYPYRIDINE)

• Product Name: 5-CHLORO-2-FLUORO-4-HYDROXYPYRIDINE
• CAS No: 1227571-47-2
• MF: C₅H₃ClFNO
• MW: 147.534823656082
• CID: 1006064
• PubChem ID: 91757364
• Update Time: 2025-05-20

5-CHLORO-2-FLUORO-4-HYDROXYPYRIDINE Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2-FLUORO-4-HYDROXYPYRIDINE
• 1227571-47-2
• EN300-7613331
• 5-Chloro-2-fluoropyridin-4-ol
• 5-chloro-2-fluoro-1H-pyridin-4-one

• Inchi： 1S/C5H3ClFNO/c6-3-2-8-5(7)1-4(3)9/h1-2H,(H,8,9)
• InChI Key： LNKPVJDLIDSNPN-UHFFFAOYSA-N
• SMILES： ClC1=CNC(=CC1=O)F

Computed Properties

• Exact Mass: 146.9887196g/mol
• Monoisotopic Mass: 146.9887196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-CHLORO-2-FLUORO-4-HYDROXYPYRIDINE

5-Chloro-2-fluoro-4-hydroxypyridine (CAS No. 1227571-47-2): A Comprehensive Overview

5-Chloro-2-fluoro-4-hydroxypyridine (CAS No. 1227571-47-2) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyridine family, a group of aromatic heterocycles that are widely studied due to their unique chemical properties and reactivity. The presence of chlorine, fluorine, and hydroxyl groups at specific positions on the pyridine ring confers it with distinct electronic and steric characteristics, making it a valuable building block in organic synthesis.

The synthesis of 5-chloro-2-fluoro-4-hydroxypyridine involves a series of carefully designed reactions that exploit the directing effects of substituents on the pyridine ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis and transition metal catalysts to streamline the production process while minimizing waste.

One of the most promising applications of 5-chloro-2-fluoro-4-hydroxypyridine is in the development of novel pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has garnered significant attention in drug discovery. Studies have shown that this compound can modulate the activity of key enzymes involved in metabolic pathways, making it a potential candidate for treating diseases such as cancer and neurodegenerative disorders.

In the agrochemical sector, 5-chloro-2-fluoro-4-hydroxypyridine has been investigated as a component in herbicides and fungicides. Its unique electronic properties allow it to interact with plant enzymes and microbial pathogens, providing effective control over pests and diseases while maintaining low toxicity to non-target organisms. Recent field trials have demonstrated its efficacy in improving crop yields under various environmental conditions.

The environmental impact of 5-chloro-2-fluoro-4-hydroxypyridine is another critical area of research. Studies have focused on its biodegradation pathways and potential accumulation in ecosystems. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in the environment. However, further research is needed to assess its long-term effects on aquatic life and soil health.

From a materials science perspective, 5-chloro-2-fluoro-4-hydroxypyridine has been utilized as a precursor for advanced materials such as conductive polymers and coordination polymers. Its ability to form stable coordination bonds with transition metals makes it an ideal candidate for applications in electronics and energy storage devices.

In conclusion, 5-chloro-2-fluoro-4-hydroxypyridine (CAS No. 1227571-47-2) is a multifaceted compound with immense potential across diverse industries. Ongoing research continues to uncover new applications and optimize its synthesis methods, ensuring its role as a key player in modern chemistry remains intact.